Cas no 1806896-74-1 (4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride
• CAS No: 1806896-74-1
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4871550
• Update Time: 2025-05-18

4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-2-1-3(5(9)10)12-6(11)4(2)15(8,13)14/h1,5H
• InChI Key： LGIFQIIGYZTKAW-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride

Introduction to 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride (CAS No. 1806896-74-1) and Its Applications in Modern Chemical Biology

The compound 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride (CAS No. 1806896-74-1) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This highly functionalized pyridine derivative has garnered significant attention in the scientific community due to its versatile reactivity and potential applications in drug discovery and molecular biology. The presence of multiple substituents, including a chloro group, an iodo atom, a difluoromethyl moiety, and a sulfonyl chloride functional group, endows this molecule with unique chemical properties that make it a valuable tool for synthetic chemists and biologists alike.

In recent years, the demand for sophisticated building blocks in medicinal chemistry has surged, driven by the need to develop novel therapeutics with improved efficacy and reduced side effects. Among these building blocks, pyridine derivatives have emerged as particularly promising candidates due to their prevalence in biologically active compounds. The compound in question, 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride, exemplifies this trend by combining several key structural features that enhance its utility in synthetic applications.

The chloro substituent at the 4-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, allowing for further functionalization of the molecule. This property is particularly useful in cross-coupling reactions, which are fundamental to modern organic synthesis. The iodo atom at the 2-position serves as an excellent leaving group in palladium-catalyzed reactions, enabling the introduction of aryl or vinyl groups through Suzuki or Heck couplings, respectively. Additionally, the difluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity in drug candidates.

The most distinctive feature of this compound is undoubtedly the sulfonyl chloride group attached to the 3-position of the pyridine ring. Sulfonyl chlorides are well-established intermediates in medicinal chemistry due to their ability to react with nucleophiles to form sulfonamides. Sulfonamides are widely present in approved drugs, exhibiting diverse biological activities such as antibacterial, antiviral, and anti-inflammatory effects. Therefore, the incorporation of a sulfonyl chloride moiety into a pyridine scaffold provides a direct route to synthesizing sulfonamide-containing derivatives, which can be further explored for their pharmacological potential.

Recent advances in drug discovery have highlighted the importance of fragment-based approaches, where small molecular entities are used as starting points for lead optimization. The compound 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride fits perfectly into this paradigm by serving as a versatile scaffold that can be modified through various chemical transformations. For instance, the sulfonyl chloride can be displaced by primary amines to afford corresponding sulfonamides, which can then be subjected to further derivatization to explore new biological activities.

Another area where this compound has shown promise is in the development of probes for biochemical studies. The combination of an electrophilic sulfonyl chloride and an aryl iodide allows for selective labeling of nucleophiles in biological systems. This property has been exploited in proteomics and metabolomics research to study protein-protein interactions and metabolic pathways. Additionally, the presence of fluorine atoms can enhance the sensitivity of detection techniques such as NMR and mass spectrometry, making this compound an attractive tool for structural biology investigations.

The synthetic utility of 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride extends beyond its role as a building block for drug discovery. It has also been employed in materials science applications, particularly in the synthesis of organic electronic materials such as OLEDs (organic light-emitting diodes) and semiconductors. The electron-withdrawing nature of the sulfonyl chloride group and the presence of fluorine atoms contribute to enhanced thermal stability and electronic properties, making this compound a valuable precursor for advanced materials.

In conclusion, 4-Chloro-6-(difluoromethyl)-2-iodopyridine-3-sulfonyl chloride (CAS No. 1806896-74-1) is a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features enable it to serve as an effective intermediate in synthetic chemistry, a starting point for drug discovery initiatives, and a probe for biochemical investigations. As research continues to uncover new therapeutic targets and advanced materials, compounds like this will undoubtedly play an increasingly important role in scientific innovation.